6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride involves the reaction of 2-chlorobenzonitrile with ethylene oxide to form 2-chlorophenylglycidyl ether, which is then reacted with 2-aminophenol to form 6-chloro-2,3-dihydro-1,4-benzoxazepine. This compound is then hydrogenated to form 6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine, which is finally reacted with hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "2-chlorobenzonitrile", "ethylene oxide", "2-aminophenol", "hydrogen gas", "palladium on carbon", "hydrochloric acid" ], "Reaction": [ "2-chlorobenzonitrile is reacted with ethylene oxide in the presence of a base catalyst to form 2-chlorophenylglycidyl ether.", "2-chlorophenylglycidyl ether is then reacted with 2-aminophenol in the presence of a base catalyst to form 6-chloro-2,3-dihydro-1,4-benzoxazepine.", "6-chloro-2,3-dihydro-1,4-benzoxazepine is hydrogenated in the presence of hydrogen gas and palladium on carbon catalyst to form 6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine.", "6-chloro-2,3,4,5-tetrahydro-1,4-benzoxazepine is reacted with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS No. |
2639437-59-3 |
Molecular Formula |
C9H11Cl2NO |
Molecular Weight |
220.1 |
Purity |
95 |
Origin of Product |
United States |
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